Cas no 2241129-18-8 (4-(methoxymethyl)-2-oxabicyclo2.1.1hexan-1-ylmethanol)

• Product Name: 4-(methoxymethyl)-2-oxabicyclo2.1.1hexan-1-ylmethanol
• CAS No: 2241129-18-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5911406
• PubChem ID: 138039579
• Update Time: 2025-10-31

4-(methoxymethyl)-2-oxabicyclo2.1.1hexan-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 4-(methoxymethyl)-2-oxabicyclo2.1.1hexan-1-ylmethanol
• 2241129-18-8
• EN300-37375186
• [4-(Methoxymethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol
• EN300-1666704
• 2-Oxabicyclo[2.1.1]hexane-1-methanol, 4-(methoxymethyl)-

• Inchi： 1S/C8H14O3/c1-10-5-7-2-8(3-7,4-9)11-6-7/h9H,2-6H2,1H3
• InChI Key： OQPPTJKYPSNRGA-UHFFFAOYSA-N
• SMILES： C12(CO)CC(COC)(C1)CO2

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 222.4±5.0 °C(Predicted)
• pka: 15.16±0.10(Predicted)

Additional information on 4-(methoxymethyl)-2-oxabicyclo2.1.1hexan-1-ylmethanol

4-(Methoxymethyl)-2-Oxabicyclo[2.1.1]Hexan-1-Ylmethanol: A Comprehensive Overview

4-(Methoxymethyl)-2-Oxabicyclo[2.1.1]Hexan-1-Ylmethanol, identified by the CAS Registry Number 2241129-18-8, is a unique organic compound with a bicyclic structure that has garnered significant attention in both academic and industrial research. This compound belongs to the class of bicyclic ethers, which are known for their stability and versatility in various chemical reactions. The molecule's structure comprises a six-membered ring system with an oxygen atom at the 2-position, creating a 2-oxabicyclo[2.1.1]hexane framework, which is further substituted with a methoxymethyl group at the 4-position and a hydroxymethyl group at the 1-position.

The synthesis of 4-(Methoxymethyl)-2-Oxabicyclo[2.1.1]Hexan-1-Ylmethanol typically involves multi-step organic reactions, often utilizing ring-closing techniques to form the bicyclic ether structure. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples, which are crucial for exploring the compound's stereochemical properties and potential applications in asymmetric catalysis.

One of the most intriguing aspects of this compound is its ability to act as a chiral auxiliary in organic synthesis. The rigid bicyclic structure provides excellent chirality induction, making it a valuable tool for constructing complex molecules with high enantioselectivity. Recent studies have demonstrated its utility in the synthesis of biologically active compounds, such as peptide mimetics and natural product analogs.

In terms of physical properties, 4-(Methoxymethyl)-2-Oxabicyclo[2.1.1]Hexan-1-Ylmethanol exhibits a melting point of approximately 75°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chromatographic techniques, including high-performance liquid chromatography (HPLC), where it serves as an effective stationary phase modifier.

The biological activity of this compound has been explored in recent years, particularly in the context of its potential as a drug candidate or a lead molecule for medicinal chemistry research. Studies have shown that it exhibits moderate inhibitory activity against certain enzymes, such as histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders.

From an environmental perspective, the compound's biodegradability has been assessed under standard test conditions, revealing that it undergoes slow degradation under aerobic conditions due to its stable bicyclic structure. This information is critical for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 4-(Methoxymethyl)-2-Oxabicyclo[2.1.1]Hexan-1-Ylmethanol (CAS No: 2241129-18-8) is a versatile compound with applications spanning organic synthesis, asymmetric catalysis, and medicinal chemistry research. Its unique structural features and chiral properties make it an invaluable tool for chemists seeking to construct complex molecules with high precision and selectivity.